Cas no 733810-38-3 (1-(3-Bromobutyl)-4-chlorobenzene)

• Product Name: 1-(3-Bromobutyl)-4-chlorobenzene
• CAS No: 733810-38-3
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• CID: 6783929
• PubChem ID: 61732898
• Update Time: 2025-11-01

1-(3-Bromobutyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 733810-38-3
• SCHEMBL21175025
• 1-(3-bromobutyl)-4-chlorobenzene
• AKOS011002722
• 1-(3-Bromobutyl)-4-chlorobenzene

• Inchi： 1S/C10H12BrCl/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4-8H,2-3H2,1H3
• InChI Key： NHZZBQAGZNIKHH-UHFFFAOYSA-N
• SMILES： BrC(C)CCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 245.98109g/mol
• Monoisotopic Mass: 245.98109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-Bromobutyl)-4-chlorobenzene

Professional Introduction to Compound with CAS No. 733810-38-3 and Product Name: 1-(3-Bromobutyl)-4-chlorobenzene

The compound with the CAS number 733810-38-3 and the product name 1-(3-Bromobutyl)-4-chlorobenzene represents a significant advancement in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on a benzene ring, combined with a butyl side chain, imparts distinct reactivity that makes it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for versatile intermediates that can be modified further to produce bioactive molecules. 1-(3-Bromobutyl)-4-chlorobenzene fits this criterion perfectly, as its molecular framework allows for diverse functionalization strategies. For instance, the bromo group can be readily displaced by nucleophiles, enabling the introduction of various pharmacophores, while the chloro group can serve as a handle for further transformations via cross-coupling reactions. These attributes have made it a popular choice among medicinal chemists seeking to develop new drug candidates.

One of the most compelling aspects of 1-(3-Bromobutyl)-4-chlorobenzene is its utility in constructing complex molecular architectures. The butyl side chain not only increases the lipophilicity of the compound but also provides a scaffold for appending additional functional groups, which can be crucial for optimizing pharmacokinetic properties. This flexibility has been exploited in several recent studies aimed at identifying inhibitors of target enzymes involved in metabolic disorders and oncogenesis. For example, researchers have utilized this compound as a precursor in synthesizing kinase inhibitors, where the butyl chain helps in modulating binding affinity to protein targets.

The significance of 1-(3-Bromobutyl)-4-chlorobenzene is further underscored by its role in developing novel materials with tailored properties. Beyond pharmaceutical applications, this compound has been explored in the synthesis of liquid crystals and organic semiconductors, where its rigid aromatic core and alkyl side chain contribute to enhanced thermal stability and electronic conductivity. Recent advancements in polymer chemistry have also leveraged this intermediate to create high-performance polymers with applications in electronics and coatings.

From an academic perspective, 1-(3-Bromobutyl)-4-chlorobenzene serves as an excellent model system for studying regioselectivity and stereoselectivity in organic reactions. Its unique substitution pattern allows chemists to investigate how electronic and steric factors influence reaction outcomes. This has led to several insightful publications detailing novel catalytic methods for transforming this compound into more complex derivatives. Such research not only advances our fundamental understanding of organic chemistry but also provides practical tools for drug discovery pipelines.

The industrial relevance of 1-(3-Bromobutyl)-4-chlorobenzene is further highlighted by its commercial availability from multiple suppliers specializing in fine chemicals. This accessibility has democratized its use among academic and industrial researchers alike, fostering innovation across various disciplines. Companies focusing on custom synthesis often prioritize this compound due to its versatility as a building block. Its incorporation into library compounds has yielded promising hits in high-throughput screening campaigns targeting neurological disorders and infectious diseases.

In conclusion, 1-(3-Bromobutyl)-4-chlorobenzene (CAS No. 733810-38-3) represents a cornerstone molecule in modern synthetic chemistry with far-reaching implications for drug development and material science. Its unique structural features enable diverse modifications, making it indispensable for researchers seeking to push the boundaries of molecular design. As our understanding of biological systems continues to evolve, compounds like this will remain pivotal in translating laboratory discoveries into tangible therapeutic solutions.